Cas no 1823893-05-5 (2-Furanmethanamine, 3-iodo-)

• Product Name: 2-Furanmethanamine, 3-iodo-
• CAS No: 1823893-05-5
• MF: C₅H₆INO
• MW: 223.011713504791
• CID: 5973692
• PubChem ID: 86775723
• Update Time: 2025-08-05

2-Furanmethanamine, 3-iodo- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, 3-iodo-
• AKOS026743033
• EN300-182985
• (3-Iodofuran-2-yl)methanamine
• 1823893-05-5

• Inchi： 1S/C5H6INO/c6-4-1-2-8-5(4)3-7/h1-2H,3,7H2
• InChI Key： UHXQXAQJVPROMK-UHFFFAOYSA-N
• SMILES： O1C=CC(I)=C1CN

Computed Properties

• Exact Mass: 222.94941g/mol
• Monoisotopic Mass: 222.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.951±0.06 g/cm3(Predicted)
• Boiling Point: 242.7±25.0 °C(Predicted)
• pka: 8.08±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Furanmethanamine, 3-iodo-

Introduction to 2-Furanmethanamine, 3-iodo- (CAS No. 1823893-05-5)

2-Furanmethanamine, 3-iodo-, identified by its Chemical Abstracts Service (CAS) number 1823893-05-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of both an amine functional group and an iodine substituent makes this molecule particularly intriguing for synthetic chemists and biologists exploring novel therapeutic agents.

The structural framework of 2-Furanmethanamine, 3-iodo- consists of a furan ring, an amine group attached to the second carbon atom, and an iodine atom at the third position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in organic synthesis. The amine functionality provides a site for further derivatization, while the iodine atom serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of heterocyclic compounds, particularly those containing nitrogen and oxygen heteroatoms. 2-Furanmethanamine, 3-iodo- exemplifies the importance of such compounds in medicinal chemistry. The furan ring is a common motif in natural products and bioactive molecules, exhibiting a wide range of pharmacological effects. For instance, derivatives of furan have shown promise in treating neurological disorders, inflammation, and infectious diseases.

The iodinated derivative 2-Furanmethanamine, 3-iodo- is particularly noteworthy due to its potential as a building block for more complex pharmacophores. Researchers have leveraged its reactivity to develop novel scaffolds with enhanced biological activity. One notable area of investigation has been its application in the synthesis of kinase inhibitors, which are critical in treating cancers and other chronic diseases. The ability to introduce diverse functional groups while retaining the core furan structure allows for fine-tuning of pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for 2-Furanmethanamine, 3-iodo-. Transition-metal-catalyzed reactions have played a pivotal role in facilitating these processes. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce various substituents at specific positions on the furan ring. These techniques have not only improved yield but also reduced the environmental impact of synthesis by minimizing waste.

The biological significance of 2-Furanmethanamine, 3-iodo- extends beyond its use as a synthetic intermediate. Preliminary studies have suggested that certain derivatives may exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to metabolic disorders. Additionally, the structural similarity to known bioactive compounds makes it a promising candidate for structure-based drug design. Computational modeling and high-throughput screening are being utilized to identify potential lead compounds derived from this scaffold.

In conclusion, 2-Furanmethanamine, 3-iodo- (CAS No. 1823893-05-5) represents a fascinating compound with substantial potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for chemists seeking to develop novel therapeutic agents. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to grow, further solidifying its role in drug discovery and development.